Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)

Ethyl 3-amino-5-fluorobenzoate Properties

Names and Identifiers

• Ethyl 3-amino-5-fluorobenzoate
• AKOS005259226
• 850807-08-8
• SCHEMBL977094
• Ethyl 3-fluoro-5-aminobenzoate
• MB03645
• Ethyl 5-Amino-3-fluorobenzoate
• ethyl3-amino-5-fluorobenzoate
• 5-amino-3-fluorobenzoic acid ethyl ester
• MFCD05864359
• EN300-6511413
• WWQHGHVXYIMKGU-UHFFFAOYSA-N
• DB-088089
• BBL101512
• STL555308
• +Expand

• MDL： MFCD05864359
• InChIKey： WWQHGHVXYIMKGU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
• SMILES： CCOC(=O)C1=CC(=CC(=C1)N)F

Computed Properties

• Exact Mass: 183.06955672g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 183.06955672g/mol
• Heavy Atom Count: 13
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų